Cas no 202471-84-9 (GlomeratoseA)

• Product Name: GlomeratoseA
• CAS No: 202471-84-9
• MF: C₂₄H₃₄O₁₅
• MW: 562.5178
• CID: 2100809
• Update Time: 2024-10-31

GlomeratoseA Chemical and Physical Properties

Names and Identifiers

• Glomeratose A
• 3-O-[(2E)-1-Oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl]-beta-D-fructofuranosyl alpha-D-glucopyranoside
• [(2R,3S,4R,5R)-4-Hydroxy-2,5-bis(hydroxymethyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethy
• [4-hydroxy-2,5-bis(hydroxymethyl)-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-3-yl] (E)
• GlomeratoseA

• Inchi： 1S/C24H34O15/c1-33-12-6-11(7-13(34-2)21(12)35-3)4-5-16(28)37-22-18(30)15(9-26)38-24(22,10-27)39-23-20(32)19(31)17(29)14(8-25)36-23/h4-7,14-15,17-20,22-23,25-27,29-32H,8-10H2,1-3H3/b5-4+/t14-,15-,17-,18-,19+,20-,22+,23-,24-/m1/s1
• InChI Key： PQHNJDATPYXLIX-YRUWNDPZSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@]1(CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(/C=C/C1C=C(C(=C(C=1)OC)OC)OC)=O)O

Computed Properties

• Exact Mass: 562.18977037 g/mol
• Monoisotopic Mass: 562.18977037 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 223
• Molecular Weight: 562.5

Experimental Properties

• Color/Form: Powder
• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives